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Compound of Interest

Compound Name: Citronellyl propionate

Cat. No.: B087161

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enzymatic synthesis of citronellyl esters via
transesterification of citronellol, a valuable process for the food, cosmetic, and pharmaceutical
industries.[1][2][3] The use of lipases as biocatalysts offers a green and efficient alternative to
chemical synthesis, with mild reaction conditions and high specificity.[4]

Introduction

Citronellyl esters are important fragrance and flavor compounds with various biological
properties.[1][2] The lipase-catalyzed transesterification of citronellol offers a sustainable
method for their production. This protocol will focus on the use of commercially available and
effective lipases for this transformation. Transesterification is often faster than esterification for
producing these esters.[1][2][5]

Data Summary

The following tables summarize quantitative data from various studies on the lipase-catalyzed
transesterification of citronellol, providing a comparative overview of different reaction
conditions and outcomes.

Table 1: Comparison of Different Lipases and Reaction Conditions for Citronellyl Ester
Synthesis
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Table 2: Influence of Acyl Donor on Conversion Rate using Novozym® 435

Acyl Donor (Vinyl Ester)

Conversion (%) after 30 min

Propionate >95
Butyrate >05
Hexanoate >95
Octanoate ~90
Laurate ~85
Myristate ~80
Stearate ~75

Reaction Conditions: 1:1 molar ratio of
citronellol to acyl donor, 100 mM citronellol, 5
U/mL Novozym® 435, heptane as solvent, 150
rpm, and 70°C.[1]

Experimental Protocols

This section provides a detailed methodology for the lipase-catalyzed transesterification of
citronellol using Novozym® 435, a widely used and highly efficient immobilized lipase.[1][2][5]

Materials and Reagents
o (x)-Citronellol (=95% purity)
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Acyl donor (e.g., vinyl acetate, vinyl propionate)

Immobilized lipase (Novozym® 435 from Candida antarctica)

Anhydrous n-heptane (or other suitable organic solvent)

Ethanol (for enzyme washing)

Standard of the expected citronellyl ester (for analytical purposes)

Internal standard for GC analysis (e.g., tetradecane)

Equipment

Magnetic stirrer with heating plate

Reaction vessel (e.g., screw-capped flask)

Thermostat-controlled water bath or oil bath

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-
MS)

Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent)

Vortex mixer

Centrifuge

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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